Cas no 833433-76-4 (methyl 1-(2-oxo-2H-chromene-3-carbonyl)piperidine-4-carboxylate)

• Product Name: methyl 1-(2-oxo-2H-chromene-3-carbonyl)piperidine-4-carboxylate
• CAS No: 833433-76-4
• MF: C₁₇H₁₇NO₅
• MW: 315.320585012436
• CID: 5447411
• Update Time: 2025-05-20

methyl 1-(2-oxo-2H-chromene-3-carbonyl)piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-(2-oxo-2H-chromene-3-carbonyl)piperidine-4-carboxylate

• Inchi： 1S/C17H17NO5/c1-22-16(20)11-6-8-18(9-7-11)15(19)13-10-12-4-2-3-5-14(12)23-17(13)21/h2-5,10-11H,6-9H2,1H3
• InChI Key： SVGHNFFSCWKXDJ-UHFFFAOYSA-N
• SMILES： N1(C(C2=CC3=CC=CC=C3OC2=O)=O)CCC(C(OC)=O)CC1

Additional information on methyl 1-(2-oxo-2H-chromene-3-carbonyl)piperidine-4-carboxylate

Exploring the Properties and Applications of Methyl 1-(2-Oxo-2H-chromene-3-carbonyl)piperidine-4-carboxylate (CAS No. 833433-76-4)

Methyl 1-(2-oxo-2H-chromene-3-carbonyl)piperidine-4-carboxylate (CAS No. 833433-76-4) is a synthetic organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound belongs to the class of coumarin derivatives, which are known for their diverse biological activities and applications in drug development. The unique structural features of this molecule, including the piperidine ring and chromene carbonyl moieties, make it a promising candidate for various scientific investigations.

In recent years, researchers have focused on the potential of methyl 1-(2-oxo-2H-chromene-3-carbonyl)piperidine-4-carboxylate as a building block for novel therapeutic agents. The compound's molecular structure suggests possible interactions with biological targets, particularly in the central nervous system. Studies have explored its potential as a precursor for neuroprotective agents, with some preliminary results showing interesting activity profiles. The presence of both hydrogen bond acceptors and lipophilic regions in its structure contributes to its potential bioavailability, a key consideration in modern drug design.

The synthesis of CAS 833433-76-4 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity and yield. Researchers have developed various synthetic routes to optimize the production of this compound, focusing on green chemistry principles to minimize environmental impact. The growing interest in sustainable synthesis methods has led to innovations in the preparation of such complex molecules, addressing current concerns about eco-friendly chemical production.

Beyond pharmaceutical applications, methyl 1-(2-oxo-2H-chromene-3-carbonyl)piperidine-4-carboxylate has shown promise in materials science. Its fluorescent properties, characteristic of many coumarin-based compounds, make it potentially useful in the development of optical materials and sensors. Recent studies have investigated its incorporation into polymer matrices for creating smart materials with responsive characteristics, aligning with the current trend toward functional materials in advanced technologies.

The analytical characterization of 833433-76-4 employs various techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods provide crucial information about the compound's purity, stereochemistry, and solid-state properties. With the increasing emphasis on quality by design in chemical manufacturing, such comprehensive characterization has become essential for ensuring the reproducibility of research involving this compound.

Current research trends involving methyl 1-(2-oxo-2H-chromene-3-carbonyl)piperidine-4-carboxylate often intersect with popular scientific topics such as computational drug design and molecular docking studies. The compound's well-defined structure makes it suitable for in silico modeling, allowing researchers to predict its interactions with various biological targets before conducting expensive laboratory experiments. This approach aligns with the growing demand for cost-effective drug discovery methods in the pharmaceutical industry.

Storage and handling of CAS 833433-76-4 require standard laboratory precautions for organic compounds. While not classified as hazardous under normal conditions, proper storage in airtight containers away from moisture and direct sunlight is recommended to maintain its stability. These considerations are particularly important given the compound's potential sensitivity to hydrolysis and photodegradation, common concerns with many ester-containing compounds.

The future research directions for methyl 1-(2-oxo-2H-chromene-3-carbonyl)piperidine-4-carboxylate may include exploration of its structure-activity relationships and potential modifications to enhance its biological or material properties. With the growing interest in multi-target therapeutics and hybrid molecules in medicinal chemistry, this compound's versatile structure offers numerous possibilities for structural optimization and derivatization.

From a commercial perspective, the availability of 833433-76-4 from chemical suppliers has increased in recent years, reflecting its growing importance in research. The compound is typically offered in various purity grades, with HPLC-grade material being preferred for biological studies. This availability supports the compound's use in high-throughput screening programs and other large-scale research initiatives.

In conclusion, methyl 1-(2-oxo-2H-chromene-3-carbonyl)piperidine-4-carboxylate represents an interesting case study in how molecular complexity can translate to diverse applications. Its combination of pharmacophore elements and material properties makes it a valuable tool for researchers working at the interface of chemistry, biology, and materials science. As scientific understanding of such compounds deepens, we can anticipate new discoveries and applications emerging from studies of this and related structures.